Cas no 5285-02-9 (Benzyl b-D-Glucopyranosiduronic Acid)

• Product Name: Benzyl b-D-Glucopyranosiduronic Acid
• CAS No: 5285-02-9
• Molecular Formula: C₁₃H₁₆O₇
• Molecular Weight: 284.26194
• CID: 1058613
• PubChem ID: 9795797

Benzyl b-D-Glucopyranosiduronic Acid Properties

Names and Identifiers

• Benzyl β-D-Glucopyranosiduronic Acid
• A-D-Glucopyranosiduronic Acid
• Benzyl
• Benzyl Alcohol Glucuronide
• Benzyl alpha-D-glucopyranosiduronic acid
• Benzyl b-D-glucopyranosiduronic acid
• SCHEMBL3492499
• 5285-02-9
• (2S,3S,4S,5R,6R)-6-(BENZYLOXY)-3,4,5-TRIHYDROXYOXANE-2-CARBOXYLIC ACID
• (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-phenylmethoxyoxane-2-carboxylic acid
• (2S,3S,4S,5R,6R)-6-(Benzyloxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylic acid
• benzyl beta-d-glucopyranosiduronic acid
• Benzyl Alcohol Glucuronide; Benzyl ss-D-Glucopyranosiduronic Acid
• DTXSID80430846

• InChIKey： UDTQUOJQGJBORK-XPORZQOISA-N
• Inchi： InChI=1S/C13H16O7/c14-8-9(15)11(12(17)18)20-13(10(8)16)19-6-7-4-2-1-3-5-7/h1-5,8-11,13-16H,6H2,(H,17,18)/t8-,9-,10+,11-,13+/m0/s1
• SMILES： C1=CC=C(C=C1)COC2C(C(C(C(O2)C(=O)O)O)O)O

Computed Properties

• Exact Mass: 284.09000
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 284.08960285g/mol
• Heavy Atom Count: 20
• Complexity: 329
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 116Ų

Experimental Properties

• LogP: -0.90460
• PSA: 116.45000
• Melting Point: >51°C (dec.)
• Solubility: DMSO (Slightly), Methanol (Slightly), Water

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives